Cas no 946264-59-1 ((5-phenyl-1,2-oxazol-3-yl)methyl 2-(4-fluorophenyl)acetate)

• Product Name: (5-phenyl-1,2-oxazol-3-yl)methyl 2-(4-fluorophenyl)acetate
• CAS No: 946264-59-1
• MF: C₁₈H₁₄FNO₃
• MW: 311.307068347931
• CID: 6123596
• PubChem ID: 9198730
• Update Time: 2025-10-28

(5-phenyl-1,2-oxazol-3-yl)methyl 2-(4-fluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• (5-phenyl-1,2-oxazol-3-yl)methyl 2-(4-fluorophenyl)acetate
• 946264-59-1
• AKOS024652835
• F2496-0088
• (5-phenylisoxazol-3-yl)methyl 2-(4-fluorophenyl)acetate

• Inchi： 1S/C18H14FNO3/c19-15-8-6-13(7-9-15)10-18(21)22-12-16-11-17(23-20-16)14-4-2-1-3-5-14/h1-9,11H,10,12H2
• InChI Key： VGXLDSWULGJGGI-UHFFFAOYSA-N
• SMILES： C(OCC1C=C(C2=CC=CC=C2)ON=1)(=O)CC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 311.09577147g/mol
• Monoisotopic Mass: 311.09577147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (5-phenyl-1,2-oxazol-3-yl)methyl 2-(4-fluorophenyl)acetate

Introduction to (5-phenyl-1,2-oxazol-3-yl)methyl 2-(4-fluorophenyl)acetate (CAS No. 946264-59-1)

The compound (5-phenyl-1,2-oxazol-3-yl)methyl 2-(4-fluorophenyl)acetate with CAS No. 946264-59-1 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazole derivatives, which are known for their unique structural properties and potential applications in drug design and material science.

Recent studies have highlighted the importance of oxazole-containing compounds in the development of bioactive agents. The oxazole ring in this molecule contributes to its stability and reactivity, making it a promising candidate for various chemical transformations. The presence of a fluorophenyl group further enhances its electronic properties, which can be exploited in designing selective ligands or inhibitors for biological targets.

The synthesis of (5-phenyl-1,2-oxazol-3-yl)methyl 2-(4-fluorophenyl)acetate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have reported efficient methodologies for constructing the oxazole core, often utilizing readily available starting materials such as aldehydes and ketones. The introduction of the fluorophenyl acetate group is typically achieved through nucleophilic acylation or esterification reactions, ensuring high yields and purity.

One of the most intriguing aspects of this compound is its potential application in medicinal chemistry. Oxazole derivatives have been shown to exhibit diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial effects. The fluorophenyl substituent in this molecule may further modulate its pharmacokinetic properties, such as absorption and metabolism, making it a valuable lead compound for drug discovery programs.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of (5-phenyl-1,2-oxazol-3-yllmethyl 2-(4-fluorophenyl)acetate to various protein targets. Molecular docking studies suggest that this compound could interact with key enzymes involved in cellular signaling pathways, potentially offering therapeutic benefits in conditions such as cancer or neurodegenerative diseases.

In addition to its biological applications, this compound has also been explored for its role in materials science. The rigid structure of the oxazole ring and the electron-withdrawing effects of the fluorophenyl group make it a suitable candidate for designing advanced materials with specific electronic or mechanical properties.

As research on (5 phenyl 1 2 oxazol 3 yllmethyl 2 (4 fluorophen yl) acetate continues, it is expected to uncover new insights into its chemical reactivity and biological functions. Its unique combination of structural features positions it as a versatile building block for developing innovative compounds with tailored properties.